Cas no 2413885-49-9 (tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate)
tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2413885-49-9
- tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate
- EN300-26665734
- tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate
-
- Inchi: 1S/C14H29N3O3/c1-14(2,3)20-13(19)16(5)10-12(18)11-17-8-6-15(4)7-9-17/h12,18H,6-11H2,1-5H3
- InChI Key: BSMFOJHDHXKXHQ-UHFFFAOYSA-N
- SMILES: OC(CN(C)C(=O)OC(C)(C)C)CN1CCN(C)CC1
Computed Properties
- Exact Mass: 287.22089180g/mol
- Monoisotopic Mass: 287.22089180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.2Ų
tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665734-1g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 1g |
$299.0 | 2023-09-12 | ||
| Enamine | EN300-26665734-5g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 5g |
$867.0 | 2023-09-12 | ||
| Enamine | EN300-26665734-10g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 10g |
$1286.0 | 2023-09-12 | ||
| Enamine | EN300-26665734-0.05g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 0.05g |
$251.0 | 2025-03-20 | |
| Enamine | EN300-26665734-0.1g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 0.1g |
$263.0 | 2025-03-20 | |
| Enamine | EN300-26665734-0.25g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 0.25g |
$275.0 | 2025-03-20 | |
| Enamine | EN300-26665734-0.5g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 0.5g |
$287.0 | 2025-03-20 | |
| Enamine | EN300-26665734-1.0g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 1.0g |
$299.0 | 2025-03-20 | |
| Enamine | EN300-26665734-2.5g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 2.5g |
$586.0 | 2025-03-20 | |
| Enamine | EN300-26665734-5.0g |
tert-butyl N-[2-hydroxy-3-(4-methylpiperazin-1-yl)propyl]-N-methylcarbamate |
2413885-49-9 | 95.0% | 5.0g |
$867.0 | 2025-03-20 |
tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate
Recent Advances in the Study of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9)
The compound tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a hydroxypropyl group and a methylpiperazine moiety, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating cancers and inflammatory diseases.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate specific protein-protein interactions, thereby offering a new avenue for therapeutic intervention. The study employed advanced computational modeling and high-throughput screening techniques to elucidate the compound's binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics with improved efficacy and reduced side effects.
Further investigations into the pharmacokinetic properties of tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate have revealed promising results. Preclinical studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development. Additionally, its stability under physiological conditions has been confirmed through rigorous in vitro and in vivo testing, further bolstering its potential as a drug candidate.
Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate (CAS: 2413885-49-9) represents a promising compound with significant potential in drug discovery. Its unique structural attributes and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies will likely explore its applications in a broader range of diseases, further solidifying its role in the advancement of chemical biology and medicinal chemistry.
2413885-49-9 (tert-butyl N-2-hydroxy-3-(4-methylpiperazin-1-yl)propyl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)